
Application Notes: Preparation of L-165,041
Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-165041

Cat. No.: B1673701 Get Quote

Introduction

L-165,041 is a potent and selective agonist for the Peroxisome Proliferator-Activated Receptor

delta (PPARδ).[1][2] It is a cell-permeable phenoxyacetic acid derivative widely utilized in

research to investigate the diverse roles of PPARδ, which include regulating lipid metabolism,

inflammation, and cellular differentiation.[2][3] L-165,041 exhibits high selectivity for PPARδ,

with a binding affinity (Ki) of approximately 6 nM, which is over 100-fold greater than for other

PPAR subtypes like PPARγ.[1][4] Accurate preparation of a stock solution is the first critical

step for ensuring reproducible and reliable results in downstream cellular and molecular biology

experiments. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock

solutions of L-165,041 due to its high solubilizing capacity for this compound.[3] These

application notes provide a detailed protocol for the preparation, storage, and handling of L-

165,041 stock solutions.

Data Presentation: Chemical and Physical Properties

The key properties of L-165,041 are summarized in the table below. This information is

essential for accurate calculations and proper handling of the compound.
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Property Value References

IUPAC Name

[4-[3-(4-Acetyl-3-hydroxy-2-

propylphenoxy)propoxy]pheno

xy]acetic acid

[5]

CAS Number 79558-09-1 [3][4][5]

Molecular Formula C₂₂H₂₆O₇ [3][5][6]

Molecular Weight 402.44 g/mol [2][5][6]

Purity ≥98% (HPLC) [1][2][6]

Appearance White solid [2][6]

Solubility in DMSO ≥30 mg/mL [3][6]

Experimental Protocols
I. Materials and Equipment

Materials:

L-165,041 powder (CAS: 79558-09-1)

Anhydrous/Molecular biology grade Dimethyl Sulfoxide (DMSO) (CAS: 67-68-5)

Sterile, nuclease-free microcentrifuge tubes (1.5 mL) or cryovials

Equipment:

Analytical balance

Calibrated micropipettes (P1000, P200) and sterile tips

Vortex mixer

Optional: Sonicator (water bath)

Personal Protective Equipment (PPE): Safety glasses, gloves, lab coat
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II. Protocol for Preparing a 10 mM L-165,041 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of L-165,041 in

DMSO.

1. Pre-Preparation:

Ensure all work is performed in a clean, designated area, such as a laminar flow hood, to
minimize contamination.
Allow the L-165,041 powder and DMSO to equilibrate to room temperature before opening to
prevent moisture condensation.

2. Calculation of Mass:

To prepare a 10 mM solution, the required mass of L-165,041 must be calculated using its
molecular weight (402.44 g/mol ).
Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular
Weight ( g/mol )
Calculation: Mass (mg) = 10 mM × 1 mL × 402.44 g/mol = 4.0244 mg
Therefore, 4.02 mg of L-165,041 is needed to make 1 mL of a 10 mM stock solution.

3. Weighing and Solubilization:

Carefully weigh 4.02 mg of L-165,041 powder using an analytical balance and place it into a
sterile microcentrifuge tube.
Using a calibrated micropipette, add 1 mL of room-temperature DMSO to the tube containing
the powder.
Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. The solution should be clear and colorless.
If dissolution is difficult, brief sonication in a water bath can be used to aid the process.[4]

4. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL)
in sterile microcentrifuge tubes or cryovials.[4]
Label each aliquot clearly with the compound name, concentration (10 mM), solvent
(DMSO), and date of preparation.
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For long-term storage, store the aliquots at -80°C (stable for up to 2 years).[4] For short-term
storage, -20°C is suitable (stable for up to 1 year).[4]

Mandatory Visualizations
Diagram 1: Experimental Workflow
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Caption: Workflow for preparing L-165,041 stock solution in DMSO.
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Diagram 2: L-165,041 Signaling Pathway
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Caption: Simplified PPARδ signaling pathway activated by L-165,041.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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